4-allyl-5-(3-furyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 3-(furan-3-yl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C9H9N3OS/c1-2-4-12-8(10-11-9(12)14)7-3-5-13-6-7/h2-3,5-6H,1,4H2,(H,11,14)
• InChI Key: NKMXKBSTGQAZOH-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NNC1=S)C2=COC=C2
• Molecular Formula: C9H9N3OS
• Molecular Weight: 207.25 g/mol

Description

4-allyl-5-(3-furyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 4-allyl-5-(3-furyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione is not yet fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins that cause inflammation. It has also been shown to inhibit the activity of tyrosinase, which is responsible for the production of melanin in the skin.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, decrease blood glucose levels, and inhibit the growth of cancer cells. It has also been shown to have antioxidant and antimicrobial properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-allyl-5-(3-furyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione in lab experiments is its potential as a therapeutic agent. It has shown promising results in the treatment of various diseases, making it a valuable compound for research. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 4-allyl-5-(3-furyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer, diabetes, and inflammation. Another direction is to investigate its potential as an antimicrobial and antifungal agent. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods for this compound.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown potential applications in various fields of scientific research. Its potential as a therapeutic agent for various diseases, as well as its antimicrobial and antifungal properties, make it a valuable compound for further research. However, more research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods for this compound.

Scientific Research Applications

4-allyl-5-(3-furyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione has shown potential applications in various fields of scientific research. One of the most significant applications is in the field of medicinal chemistry. This compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation. It has also shown potential as an antimicrobial and antifungal agent.